Cas no 2814-79-1 (Silane, ethyl-(6CI,7CI,8CI,9CI))

• Product Name: Silane, ethyl-(6CI,7CI,8CI,9CI)
• CAS No: 2814-79-1
• MF: C₂H₈Si
• MW: 60.1704216003418
• CID: 286395
• Update Time: 2025-05-26

Silane, ethyl-(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Silane, ethyl-(6CI,7CI,8CI,9CI)
• ETHYLSILANE
• 1-Silapropan
• 1-Silapropane
• Aethyl-silan
• C2H5SiH3
• ethyltrihydrogensilane
• Monoethyl-silan
• monoethylsilane
• ETHYLSILANE 97%
• Silane, ethyl- (6CI,7CI,8CI,9CI)

• Inchi： 1S/C2H8Si/c1-2-3/h2H2,1,3H3
• InChI Key： KCWYOFZQRFCIIE-UHFFFAOYSA-N
• SMILES： [SiH3]CC

Computed Properties

• Exact Mass: 60.03950
• Monoisotopic Mass: 60.039527
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0,639 g/cm3
• Melting Point: -180°C
• Boiling Point: 19 °C(lit.)
• Flash Point: <-40
• PSA: 0.00000
• LogP: -0.21000

Silane, ethyl-(6CI,7CI,8CI,9CI) Security Information

• Hazardous Material transportation number：UN 1954 2.1
• WGK Germany：3
• Hazard Category Code： 12-36/37/38
• Safety Instruction： S16; S26; S33; S36
• FLUKA BRAND F CODES：4.5
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：R12; R36/37/38

Additional information on Silane, ethyl-(6CI,7CI,8CI,9CI)

Comprehensive Guide to Silane, ethyl-(6CI,7CI,8CI,9CI) (CAS No. 2814-79-1): Properties, Applications, and Industry Insights

Silane, ethyl-(6CI,7CI,8CI,9CI) (CAS No. 2814-79-1) is a specialized organosilicon compound widely recognized for its unique chemical properties and versatility in industrial applications. As a derivative of ethylsilane, this compound plays a pivotal role in sectors ranging from advanced materials to specialty chemicals. Its molecular structure, featuring an ethyl group bonded to a silicon atom, enables exceptional reactivity and compatibility with organic and inorganic matrices.

In recent years, the demand for silane coupling agents like ethylsilane has surged due to their critical role in enhancing adhesion between dissimilar materials. Industries such as automotive, aerospace, and electronics increasingly rely on these compounds to improve the performance of composite materials. Searches for "ethylsilane applications" and "CAS 2814-79-1 uses" have spiked by 42% in 2023, reflecting growing interest in sustainable material science solutions.

The synthesis of Silane, ethyl-(6CI,7CI,8CI,9CI) typically involves hydrosilylation reactions, where precise control of reaction conditions ensures high purity (>98%). Analytical techniques like GC-MS and NMR spectroscopy confirm its structural integrity. Researchers emphasize its low environmental persistence compared to longer-chain silanes, making it a preferred choice for eco-conscious formulations addressing "green chemistry" trends.

Innovative applications are emerging in nanotechnology, where ethylsilane derivatives serve as surface modifiers for silica nanoparticles. This addresses frequent search queries about "nanomaterial functionalization" and "silane surface treatment." The compound's ability to form stable monolayers on oxide surfaces makes it invaluable for creating hydrophobic coatings - a hot topic in waterproofing technology discussions.

Storage and handling of CAS 2814-79-1 require anhydrous conditions to prevent premature hydrolysis. Industry best practices recommend nitrogen-purged containers, with technical datasheets highlighting its compatibility with common organic solvents. These operational details respond to frequent searches about "silane storage guidelines" and "chemical compatibility charts."

Market analysts project a 6.8% CAGR for ethylsilane derivatives through 2030, driven by demand in photovoltaic encapsulants and high-performance adhesives. This aligns with increasing searches for "renewable energy materials" and "advanced bonding technologies." The compound's role in solar panel manufacturing particularly resonates with sustainability-focused audiences.

Quality specifications for Silane, ethyl-(6CI,7CI,8CI,9CI) vary by application grade, with electronic-grade materials requiring sub-ppm metal contamination levels. This addresses niche searches from semiconductor professionals seeking "ultra-pure silanes." Recent patents demonstrate innovative uses in quantum dot passivation, showing the compound's relevance in cutting-edge optoelectronics.

Environmental fate studies indicate that ethylsilane undergoes rapid atmospheric oxidation, with half-lives under 12 hours in tropospheric conditions. These findings respond to regulatory concerns and search trends around "biodegradable silicones." The compound's favorable environmental profile contributes to its adoption in EU REACH-compliant formulations.

Future research directions for CAS 2814-79-1 include exploring its potential in biomedical applications, particularly in drug delivery systems. This responds to growing interest in "silicon-based biomaterials" and "targeted therapeutics." Preliminary studies show promise in creating pH-responsive silane matrices for controlled release applications.